Cas no 1507000-09-0 (3-(3-bromo-2-methylphenyl)propan-1-amine)
3-(3-Bromo-2-methylphenyl)propan-1-amine is a brominated aromatic amine compound with potential utility in pharmaceutical and agrochemical synthesis. Its structure features a propylamine side chain attached to a 3-bromo-2-methylphenyl group, offering versatility as a building block for further functionalization. The bromine substituent enables selective cross-coupling reactions, while the methyl group may influence steric and electronic properties. This compound is particularly valuable in medicinal chemistry for the development of targeted small molecules due to its balanced lipophilicity and reactivity. Proper handling is required due to its amine functionality, and it should be stored under inert conditions to maintain stability. Suitable for research-scale applications requiring precise aromatic modifications.

1507000-09-0 structure
Product name:3-(3-bromo-2-methylphenyl)propan-1-amine
3-(3-bromo-2-methylphenyl)propan-1-amine Chemical and Physical Properties
Names and Identifiers
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- 3-(3-bromo-2-methylphenyl)propan-1-amine
- EN300-1893155
- 1507000-09-0
-
- Inchi: 1S/C10H14BrN/c1-8-9(5-3-7-12)4-2-6-10(8)11/h2,4,6H,3,5,7,12H2,1H3
- InChI Key: HBPUFHGJJJPBDL-UHFFFAOYSA-N
- SMILES: BrC1=CC=CC(=C1C)CCCN
Computed Properties
- Exact Mass: 227.03096g/mol
- Monoisotopic Mass: 227.03096g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 127
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 26Ų
3-(3-bromo-2-methylphenyl)propan-1-amine Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-1893155-0.5g |
3-(3-bromo-2-methylphenyl)propan-1-amine |
1507000-09-0 | 0.5g |
$739.0 | 2023-09-18 | ||
Enamine | EN300-1893155-0.05g |
3-(3-bromo-2-methylphenyl)propan-1-amine |
1507000-09-0 | 0.05g |
$647.0 | 2023-09-18 | ||
Enamine | EN300-1893155-0.25g |
3-(3-bromo-2-methylphenyl)propan-1-amine |
1507000-09-0 | 0.25g |
$708.0 | 2023-09-18 | ||
Enamine | EN300-1893155-10.0g |
3-(3-bromo-2-methylphenyl)propan-1-amine |
1507000-09-0 | 10g |
$4360.0 | 2023-05-24 | ||
Enamine | EN300-1893155-0.1g |
3-(3-bromo-2-methylphenyl)propan-1-amine |
1507000-09-0 | 0.1g |
$678.0 | 2023-09-18 | ||
Enamine | EN300-1893155-2.5g |
3-(3-bromo-2-methylphenyl)propan-1-amine |
1507000-09-0 | 2.5g |
$1509.0 | 2023-09-18 | ||
Enamine | EN300-1893155-1.0g |
3-(3-bromo-2-methylphenyl)propan-1-amine |
1507000-09-0 | 1g |
$1014.0 | 2023-05-24 | ||
Enamine | EN300-1893155-10g |
3-(3-bromo-2-methylphenyl)propan-1-amine |
1507000-09-0 | 10g |
$3315.0 | 2023-09-18 | ||
Enamine | EN300-1893155-5.0g |
3-(3-bromo-2-methylphenyl)propan-1-amine |
1507000-09-0 | 5g |
$2940.0 | 2023-05-24 | ||
Enamine | EN300-1893155-5g |
3-(3-bromo-2-methylphenyl)propan-1-amine |
1507000-09-0 | 5g |
$2235.0 | 2023-09-18 |
3-(3-bromo-2-methylphenyl)propan-1-amine Related Literature
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Krešimir Molčanov,Marijana Jurić,Biserka Kojić-Prodić Dalton Trans., 2013,42, 15756-15765
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Sarah A. Barnett,Alexander J. Blake,Neil R. Champness,Claire Wilson Chem. Commun., 2002, 1640-1641
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4. Structural characterization of ZnS nanocrystals with a conic head using HR–TEM and HAADF tomography†Masato Uehara,Yusuke Nakamura,Satoshi Sasaki,Hiroyuki Nakamura CrystEngComm, 2011,13, 5998-6001
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Liang Wang,Li Song,Lei Li,Yifei Wang RSC Adv., 2014,4, 1567-1569
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